Cas no 261896-36-0 ((3R,4R)-rel-4-Isopropylpyrrolidine-3-carboxylic acid)
261896-36-0 structure
Product Name:(3R,4R)-rel-4-Isopropylpyrrolidine-3-carboxylic acid
CAS No:261896-36-0
MF:C8H15NO2
MW:157.210202455521
CID:67317
PubChem ID:9793887
Update Time:2025-04-18
(3R,4R)-rel-4-Isopropylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R,4R)-4-Isopropylpyrrolidine-3-carboxylic acid
- (+/-)-trans-4-isopropyl-pyrrolidine-3-carboxylic acid
- 3-PYRROLIDINECARBOXYLICACID,4-(1-METHYLETHYL)-,(3R,4R)-REL-(9CI)
- (3R,4R)-4-(propan-2-yl)pyrrolidine-3-carboxylic acid
- 3-pyrrolidinecarboxylic acid, 4-(1-methylethyl)-, (3R,4R)-
- CS-0035057
- (+/-)-trans-4-Isopropyl-pyrrolidine-3-carboxylicacid
- (3R,4R)-4-isopropylpyrrolidine-3-carboxylic acid (trans)
- (3R,4R)-4-propan-2-ylpyrrolidine-3-carboxylic acid
- 3-Pyrrolidinecarboxylic acid, 4-(1-methylethyl)-, (3R,4R)-rel-
- AKOS026670369
- MFCD15142765
- CS-15582
- CS-WAA0183
- (3R,4R)-4-ISOPROPYLPYRROLIDINE-3-CARBOXYLICACID
- SCHEMBL1815567
- 1260596-99-3
- 261896-36-0
- (3R,4R)-rel-4-Isopropylpyrrolidine-3-carboxylic acid
- A5196
- F15044
- DB-257682
-
- Inchi: 1S/C8H15NO2/c1-5(2)6-3-9-4-7(6)8(10)11/h5-7,9H,3-4H2,1-2H3,(H,10,11)/t6-,7+/m1/s1
- InChI Key: NQULSPPHDFWDLL-RQJHMYQMSA-N
- SMILES: OC([C@H]1CNC[C@@H]1C(C)C)=O
Computed Properties
- Exact Mass: 157.11000
- Monoisotopic Mass: 157.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3A^2
- XLogP3: -1.6
Experimental Properties
- Density: 1.054
- Boiling Point: 270.829°C at 760 mmHg
- Flash Point: 117.594°C
- Refractive Index: 1.472
- PSA: 49.33000
- LogP: 0.89140
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
(3R,4R)-rel-4-Isopropylpyrrolidine-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3R,4R)-rel-4-Isopropylpyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I874978-50mg |
(3R,4R)-rel-4-Isopropylpyrrolidine-3-carboxylic acid |
261896-36-0 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I874978-100mg |
(3R,4R)-rel-4-Isopropylpyrrolidine-3-carboxylic acid |
261896-36-0 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I874978-500mg |
(3R,4R)-rel-4-Isopropylpyrrolidine-3-carboxylic acid |
261896-36-0 | 500mg |
$ 365.00 | 2022-06-04 | ||
| Alichem | A109006408-5g |
(3R,4R)-rel-4-Isopropylpyrrolidine-3-carboxylic acid |
261896-36-0 | 95% | 5g |
$822.95 | 2023-09-02 | |
| abcr | AB464163-5 g |
(+/-)-trans-4-Isopropyl-pyrrolidine-3-carboxylic acid; . |
261896-36-0 | 5g |
€1,321.00 | 2022-06-10 | ||
| Chemenu | CM198876-5g |
(3R,4R)-4-propan-2-ylpyrrolidine-3-carboxylic acid |
261896-36-0 | 95% | 5g |
$706 | 2024-07-28 | |
| Chemenu | CM198876-5g |
(3R,4R)-4-propan-2-ylpyrrolidine-3-carboxylic acid |
261896-36-0 | 95% | 5g |
$706 | 2021-06-09 | |
| 1PlusChem | 1P002SLR-1g |
3-Pyrrolidinecarboxylic acid, 4-(1-methylethyl)-, (3R,4R)-rel- |
261896-36-0 | 95% | 1g |
$269.00 | 2025-02-19 | |
| Ambeed | A969523-1g |
(3R,4R)-rel-4-Isopropylpyrrolidine-3-carboxylic acid |
261896-36-0 | 95+% | 1g |
$242.0 | 2024-07-28 | |
| A2B Chem LLC | AB29583-1g |
(3R,4R)-rel-4-Isopropylpyrrolidine-3-carboxylic acid |
261896-36-0 | 95% | 1g |
$269.00 | 2024-04-20 |
(3R,4R)-rel-4-Isopropylpyrrolidine-3-carboxylic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
261896-36-0 ((3R,4R)-rel-4-Isopropylpyrrolidine-3-carboxylic acid) Related Products
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